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Compound of Interest

Compound Name: Barium chlorate

Cat. No.: B081389

A Comparative Performance Analysis of Alkaline
Earth Metal Chlorates

This guide provides a comprehensive comparison of the key performance characteristics of
barium chlorate (Ba(ClOs)2) with other alkaline earth metal chlorates, namely magnesium
chlorate (Mg(ClOs)z2), calcium chlorate (Ca(ClOs)z2), and strontium chlorate (Sr(ClOs)z2). The
information is tailored for researchers, scientists, and professionals in drug development who
utilize these compounds for their oxidizing properties.

Quantitative Performance Data

The following table summarizes the key quantitative data for the alkaline earth metal chlorates,
facilitating a direct comparison of their physical and chemical properties.
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Magnesium Calcium Strontium Barium
Property Chlorate Chlorate Chlorate Chlorate
(Mg(ClO3)2) (Ca(Cl03)2) (Sr(Cl03)2) (Ba(Cl03)2)
Molar Mass ( 191.21 206.98 254.52 304.23
g/mol) (anhydrous) (anhydrous) (anhydrous) (anhydrous)
o 27.5 g/100 mL at
Solubility in 135 g/100 mL at 209 g/100 mL at 174.9 g/100 mL
20°C, 37.9 g/100
Water 20°C[1] 20°C[2][3]1[4] at 18°C[5]
mL at 25°C[6][7]
Decomposes in
The dihydrate )
stages: Melts with
decomposes N
hexahydrate decomposition at
- above 150°CJ[2] Decomposes at
Decomposition loses water at 413.9°C[7]. The

Temperature (°C)

35°C, 65°C, and

[3][4], with the

120°C[5][9][10]

monohydrate

) anhydrous form [11][12][13].
80°C, with full i loses water at
- melting at
decomposition at 120°C[14].
325°C[2][3][4].
120°C[8].
Very
Non-
Hygroscopicity deliquescent[15] Deliquescent[17].  Hygroscopic[10]. )
hygroscopic.
[16].
Oxidizing Strong Strong Strong Strong
Strength oxidizer[16]. oxidizer[2][3][4]. oxidizer[13]. oxidizer[14].

Experimental Protocols

Detailed methodologies are crucial for reproducible research. The following sections outline

standardized protocols for evaluating the key performance parameters of alkaline earth metal

chlorates.

Protocol 1: Determination of Aqueous Solubility

This protocol describes a method for determining the solubility of a salt in water at a specific

temperature by creating a saturated solution.

Materials:
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o Alkaline earth metal chlorate salt
 Distilled or deionized water

e 250 mL beaker

o Magnetic stirrer and stir bar

e Hot plate

e Thermometer

e Analytical balance

« Filtration apparatus (e.g., Buchner funnel, filter paper)
e Drying oven

e Weighing dishes

Procedure:

e Add a known volume of distilled water (e.g., 100 mL) to a 250 mL beaker equipped with a
magnetic stir bar.

o Place the beaker on a hot plate with stirring capabilities and bring the water to the desired
temperature.

o Gradually add the chlorate salt to the water while stirring continuously.

e Continue adding the salt until a small amount of undissolved solid remains, indicating that
the solution is saturated.

e Maintain the temperature and continue stirring for at least one hour to ensure equilibrium is
reached.

e Once saturated, carefully record the temperature of the solution.

e Quickly filter a known volume of the saturated solution to remove the undissolved solid.
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Weigh a clean, dry weighing dish.

Transfer the filtered solution to the pre-weighed dish and record the exact volume.

Place the dish in a drying oven at a temperature below the decomposition point of the salt
(e.g., 80°C) until all the water has evaporated.

Allow the dish to cool in a desiccator and then weigh it to determine the mass of the
dissolved salt.

Calculate the solubility in grams of salt per 100 mL of water.

Protocol 2: Determination of Thermal Stability
(Decomposition Temperature)

This protocol outlines the use of thermogravimetric analysis (TGA) to determine the

decomposition temperature of the chlorate salts.

Materials:

Thermogravimetric Analyzer (TGA)
Alkaline earth metal chlorate salt
TGA sample pans (e.g., alumina, platinum)

Inert gas supply (e.g., nitrogen, argon)

Procedure:

Calibrate the TGA instrument according to the manufacturer's instructions.
Accurately weigh a small sample (5-10 mg) of the chlorate salt into a TGA sample pan.
Place the sample pan in the TGA furnace.

Purge the furnace with an inert gas at a constant flow rate (e.g., 20-50 mL/min) to provide a
non-reactive atmosphere.
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e Program the TGA to heat the sample at a constant rate (e.g., 10°C/min) from ambient
temperature to a temperature above the expected decomposition point (e.g., 600°C).

e Record the mass of the sample as a function of temperature.

e The onset temperature of a significant mass loss event in the TGA curve is taken as the
decomposition temperature. The derivative of the TGA curve (DTG) can be used to identify
the temperature of the maximum rate of mass loss.

Visualizations

The following diagrams illustrate key experimental workflows and logical relationships for the
comparison of alkaline earth metal chlorates.

Caption: Workflow for comparing alkaline earth metal chlorate performance.

Caption: Experimental setup for Thermal Gravimetric Analysis (TGA).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. chembk.com [chembk.com]

. Calcium chlorate | lookchem [lookchem.com]

. Cas 10137-74-3,Calcium chlorate | lookchem [lookchem.com]

. Calcium chlorate | 10137-74-3 [chemicalbook.com]

. Strontium chlorate | Sr(ClIO3)2 | CID 24641 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Barium chlorate | Ba(ClO3)2 | CID 26059 - PubChem [pubchem.ncbi.nlm.nih.gov]

. Buy Barium chlorate | 10294-38-9 [smolecule.com]

. Magnesium chlorate - Wikipedia [en.wikipedia.org]

°
(o] (0] ~ (0] ()] EEN w N =

. benchchem.com [benchchem.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b081389?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/MAGNESIUM%20CHLORATE
https://www.lookchem.com/ProductWholeProperty_LCPL359104.htm
https://www.lookchem.com/casno10137-74-3.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0851963.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Strontium-chlorate
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-chlorate
https://www.smolecule.com/products/s1507264
https://en.wikipedia.org/wiki/Magnesium_chlorate
https://www.benchchem.com/product/b1594936
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

e 10.
e 11.
e 12.
e 13.
e 14,
e 15.
e 16.
e 17.

chlorates.exrockets.com [chlorates.exrockets.com]

STRONTIUM CHLORATE | 7791-10-8 [chemicalbook.com]

Page loading... [wap.guidechem.com]

STRONTIUM CHLORATE CAS#: 7791-10-8 [m.chemicalbook.com]

barium chlorate monohydrate [chemister.ru]

Magnesium Chlorate [drugfuture.com]

Magnesium chlorate | Mg(ClO3)2 | CID 25155 - PubChem [pubchem.ncbi.nlm.nih.gov]

webqgc.org [webqc.org]

 To cite this document: BenchChem. [Barium chlorate performance compared to other
alkaline earth metal chlorates]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081389#barium-chlorate-performance-compared-to-
other-alkaline-earth-metal-chlorates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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